2-Amino-6-(4-cyanophenyl)pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-(4-cyanophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C13H8N4/c14-7-9-1-3-10(4-2-9)12-6-5-11(8-15)13(16)17-12/h1-6H,(H2,16,17)
• InChI Key: QMQZQJDNZBQGLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=NC(=C(C=C2)C#N)N
• Molecular Formula: C13H8N4
• Molecular Weight: 220.23 g/mol

Description

2-Amino-6-(4-cyanophenyl)pyridine-3-carbonitrile, also known as ACPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. ACPC belongs to the class of pyridine compounds and has a molecular formula of C14H8N4.

Scientific Research Applications

2-Amino-6-(4-cyanophenyl)pyridine-3-carbonitrile has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to enhance long-term potentiation (LTP) and improve memory in animal models. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.
In pharmacology, this compound has been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and memory formation. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.
In medicinal chemistry, this compound has been used as a building block for the synthesis of various compounds with potential therapeutic applications.

Mechanism of Action

2-Amino-6-(4-cyanophenyl)pyridine-3-carbonitrile acts as a partial agonist at the glycine site of NMDA receptors, which enhances the activity of the receptor. This leads to increased calcium influx and activation of downstream signaling pathways involved in synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
This compound has been shown to enhance LTP and improve memory in animal models. This compound has also been shown to have antidepressant and anxiolytic effects in animal models. In addition, this compound has been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Amino-6-(4-cyanophenyl)pyridine-3-carbonitrile in lab experiments is its well-characterized mechanism of action and pharmacological profile. This compound has also been shown to be relatively safe and well-tolerated in animal models. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

For research on 2-Amino-6-(4-cyanophenyl)pyridine-3-carbonitrile include the development of more potent and selective compounds that target the glycine site of NMDA receptors. In addition, further studies are needed to elucidate the molecular mechanisms underlying the neuroprotective effects of this compound and its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2-Amino-6-(4-cyanophenyl)pyridine-3-carbonitrile involves the reaction of 4-cyanobenzaldehyde with malononitrile and ammonium acetate in the presence of a catalytic amount of piperidine. The reaction proceeds through a Knoevenagel condensation and subsequent cyclization to yield this compound as a yellow solid with a melting point of 220-222°C.